Cas no 30017-53-9 (Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1))

Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1) structure
30017-53-9 structure
Product Name:Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1)
CAS No:30017-53-9
MF:C15H20BrP
MW:311.197064399719
CID:312388
PubChem ID:207421
Update Time:2025-04-19

Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1)
    • phenyl-tris(prop-2-enyl)phosphanium,bromide
    • AC1L4IN7
    • LS-106951
    • NSC 59294
    • NSC-59294
    • Phosphonium compound, triallylphenyl-, bromide
    • Phosphonium, triallylphenyl-, bromide
    • TL 610
    • DTXSID30952427
    • Phenyltri(prop-2-en-1-yl)phosphanium bromide
    • Phosphonium, phenyltri-2-propen-1-yl-, bromide (1:1)
    • TL-610
    • PE5XFS8RU5
    • 30017-53-9
    • NSC59294
    • Inchi: 1S/C15H20P.BrH/c1-4-12-16(13-5-2,14-6-3)15-10-8-7-9-11-15;/h4-11H,1-3,12-14H2;1H/q+1;/p-1
    • InChI Key: YCMIQRQYHCWLBO-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(CC=C)(CC=C)CC=C

Computed Properties

  • Exact Mass: 289.8921
  • Monoisotopic Mass: 310.04860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Phosphonium,phenyltri-2-propen-1-yl-, bromide (1:1) Related Literature

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